Cas no 45127-11-5 (Coenzyme M)

• Product name: Coenzyme M
• CAS No: 45127-11-5
• MF: C₄H₁₀O₆S₄
• MW: 282.378596782684
• CID: 328946
• PubChem ID: 65626

Coenzyme M Chemical and Physical Properties

Names and Identifiers

• 2,2'-Disulfanediyldiethanesulfonic acid
• Mesna Related Compound B
• 2-(2-sulfoethyldisulfanyl)ethanesulfonic acid
• COENZYME
• Ethanesulfonic acid,2,2'-dithiobis-
• ω,ω'-Ethanedisulfidedisulfonic Acid
• 2,2'-dithiobisethanesulfonic acid
• 2,2'-Dithiodiethanesulfonic acid
• Ethanesulfonic acid,2,2'-dithiobis
• 2,2′-(Disulphanediyl)bis(ethanesulphonic acid)
• 2,2′-Dithiobisethanesulfonic acid
• J-506838
• Ethanesulfonic acid, 2,2'-dithiobis-
• 2,2'-dithiodiethanesulfonic acid;Coenzyme
• UNII-6Q2L2H0POF
• C19637
• 2,2'-Dithidi-1-ethanesulfonic acid
• .OMEGA.,.OMEGA.'-ETHANEDISULFIDEDISULFONIC ACID
• 6Q2L2H0POF
• omega,omega'-Ethanedisulfidedisulfonic acid
• Q27265315
• Coenzyme M disulfide
• SCHEMBL773704
• MESNA IMPURITY D [EP IMPURITY]
• (S-CoM)2
• CHEMBL2009034
• 2,2'-dithiobis ethane sulfonic acid
• BYUKOOOZTSTOOH-UHFFFAOYSA-N
• (2,2-(disulfane diyl)bis(ethanesulphonic acid)
• Mesna impurity D
• FT-0603772
• DTXSID40196395
• 45127-11-5
• A26305
• AKOS016002982
• Bis(2-sulfoethyl)disulfide
• AMY10917
• DIMESNA FREE ACID
• DTXCID50118886
• BRD-K30126819-304-03-5
• BRD-K30126819-304-02-7
• 2,2'-dithiodiethanesulfonic acid, disodium salt
• DB-070629
• MESNA IMPURITY D (EP IMPURITY)
• Coenzyme M

• MDL： MFCD00869318
• Inchi： InChI=1S/C4H10O6S4/c5-13(6,7)3-1-11-12-2-4-14(8,9)10/h1-4H2,(H,5,6,7)(H,8,9,10)
• InChI Key： BYUKOOOZTSTOOH-UHFFFAOYSA-N
• SMILES： C(CS(=O)(=O)O)SSCCS(=O)(=O)O

Computed Properties

• Exact Mass: 281.93600
• Monoisotopic Mass: 281.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 176A^2

Experimental Properties

• Density: 1.769±0.06 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.637
• Solubility: Soluble (356 g/l) (25 º C),
• PSA: 176.10000
• LogP: 2.30500

Coenzyme M Security Information

Coenzyme M Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on Coenzyme M

Coenzyme M: A Comprehensive Overview

Coenzyme M, also known as methanofuran, is a naturally occurring compound with the CAS number 45127-11-5. It is a key cofactor in the metabolism of methanogenic archaea, playing a crucial role in the biological production of methane. This compound has garnered significant attention in recent years due to its potential applications in biotechnology, particularly in the fields of bioenergy and bioremediation.

The structure of Coenzyme M is unique, consisting of a tetrapyrrole ring system with a central sulfur atom. This structure allows it to act as a carrier for methyl groups during methanogenesis. Recent studies have shed light on the biosynthesis pathways of Coenzyme M, revealing that it is synthesized through a series of enzymatic reactions involving metalloproteins and sulfur-containing precursors. These findings have enhanced our understanding of its role in microbial metabolism and its potential for industrial applications.

In terms of functionality, Coenzyme M is indispensable for the activity of methyl-coenzyme M reductase (MCR), an enzyme responsible for the final step in methane production. Researchers have explored the possibility of engineering microorganisms to overproduce Coenzyme M, which could significantly boost methane yields in biogas production systems. This approach aligns with global efforts to develop sustainable energy solutions and reduce reliance on fossil fuels.

Recent advancements in synthetic biology have further expanded the potential uses of Coenzyme M. Scientists have successfully incorporated this compound into synthetic pathways to produce value-added chemicals, such as biofuels and bioplastics. These innovations underscore the versatility of Coenzyme M and its potential to revolutionize various industries.

The demand for Coenzyme M-related products has also increased due to its role in environmental remediation. For instance, it has been utilized in anaerobic digestion processes to enhance the breakdown of organic waste, thereby reducing greenhouse gas emissions. This application highlights its importance in sustainable waste management practices.

In conclusion, Coenzyme M, with its CAS number 45127-11-5, is a vital compound with diverse applications across multiple sectors. Its unique properties and biological significance make it a focal point for ongoing research and development. As technology advances, the potential for leveraging this compound to address global challenges in energy and environment continues to grow.